Cas no 130515-23-0 (Alanine, N,N-dimethyl-,methyl ester)

• Product Name: Alanine, N,N-dimethyl-,methyl ester
• CAS No: 130515-23-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 102597
• PubChem ID: 15594675
• Update Time: 2025-04-18

Alanine, N,N-dimethyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, N,N-dimethyl-,methyl ester
• Alanine, N,N-dimethyl-, methyl ester (9CI)
• methyl 2-(dimethylamino)propanoate ?
• AKOS009102192
• YQALCVILRBWLNX-UHFFFAOYSA-N
• methyl 2-(dimethylamino)propanoate
• SCHEMBL196927
• 130515-23-0
• methyl N,N-dimethylaminopropionate
• methyl 2-(N,N-dimethylamino)propanoate

• Inchi： 1S/C6H13NO2/c1-5(7(2)3)6(8)9-4/h5H,1-4H3
• InChI Key： YQALCVILRBWLNX-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N(C)C)=O

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54